N-(3,4-dimethylphenyl)-1-[(4-methyl-1,3-thiazol-5-yl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethylanilino)piperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C18H23N3OS/c1-12-6-7-15(9-13(12)2)20-16-5-4-8-21(10-16)18(22)17-14(3)19-11-23-17/h6-7,9,11,16,20H,4-5,8,10H2,1-3H3
• InChI Key: DECOTBFFIJZJNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=C(N=CS3)C)C
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-[(4-methyl-1,3-thiazol-5-yl)carbonyl]-3-piperidinamine is a chemical compound commonly known as DMT. DMT is a psychoactive substance that is found naturally in some plants and animals, and it is also produced synthetically in laboratories. DMT has been the subject of extensive scientific research due to its potential therapeutic applications and its unique mechanism of action.

Mechanism of Action

DMT works by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This binding activates the receptor and leads to a rapid onset of psychedelic effects. DMT is unique in that it has a very short duration of action, typically lasting only 10-15 minutes.
Biochemical and physiological effects:
DMT has a range of biochemical and physiological effects on the body. It has been found to increase heart rate and blood pressure, as well as cause pupil dilation and changes in body temperature. DMT also leads to alterations in perception, mood, and thought processes.

Advantages and Limitations for Lab Experiments

DMT has several advantages for use in laboratory experiments. Its short duration of action allows for rapid onset and offset of effects, making it easier to study. Additionally, its unique mechanism of action and potential therapeutic applications make it an interesting subject for scientific research. However, DMT is a controlled substance and can be difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on DMT. One area of interest is in the development of new therapeutic applications for the substance. Additionally, further study is needed to fully understand the biochemical and physiological effects of DMT on the body. Finally, research is needed to develop new synthesis methods for DMT that are more efficient and cost-effective.

Synthesis Methods

DMT can be synthesized in a laboratory setting using a variety of methods. One common method involves the reaction of N,N-dimethyltryptamine with thionyl chloride and 3,4-dimethylbenzaldehyde. This reaction produces DMT as a white crystalline powder.

Scientific Research Applications

DMT has been the subject of extensive scientific research due to its unique properties. It has been found to have potential therapeutic applications in the treatment of depression, anxiety, and addiction. DMT has also been studied for its potential use in psychotherapy, particularly in the treatment of post-traumatic stress disorder.